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Compound of Interest

1,1'-Carbonylbis(3-
Compound Name:
methylimidazolium) triflate

Cat. No.: B043501

An Objective Comparison of the Electrochemical Properties of 1,1'-Carbonylbis(3-
methylimidazolium) triflate and Monocationic Imidazolium Analogues

For researchers, scientists, and drug development professionals exploring novel electrolytes,
this guide provides a comparative overview of the electrochemical properties of the dicationic
ionic liquid (DIL) 1,1'-Carbonylbis(3-methylimidazolium) triflate. Due to limited direct
experimental data for this specific DIL, its properties are benchmarked against well-
characterized monocationic imidazolium triflate analogues, namely 1-Butyl-3-
methylimidazolium triflate ([BMIM][OTf]) and 1-Ethyl-3-methylimidazolium triflate ([EMIM][OTT]).

Dicationic ionic liquids, such as 1,1'-Carbonylbis(3-methylimidazolium) triflate, are a class
of molten salts characterized by a cation bearing two positively charged centers. This structural
feature generally imparts distinct physicochemical properties compared to their single-charge
monocationic counterparts.[1][2] Typically, DILs exhibit enhanced thermal stability and a wider
electrochemical stability window, which are advantageous for high-voltage applications.[3]
However, these benefits often come at the cost of increased viscosity and consequently, lower
ionic conductivity.[1]

Comparative Electrochemical and Physical
Properties

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b043501?utm_src=pdf-interest
https://www.benchchem.com/product/b043501?utm_src=pdf-body
https://www.benchchem.com/product/b043501?utm_src=pdf-body
https://www.benchchem.com/product/b043501?utm_src=pdf-body
https://www.benchchem.com/product/b043501?utm_src=pdf-body
https://www.mdpi.com/1996-1944/15/3/866
https://pdfs.semanticscholar.org/4d34/82072e5c761d4cbc733a6c51478e1e37c8d0.pdf
https://www.researchgate.net/publication/303831049_Electrochemical_Stability_Window_of_Imidazolium-Based_Ionic_Liquids_as_Electrolytes_for_Lithium_Batteries
https://www.mdpi.com/1996-1944/15/3/866
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b043501?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Validation & Comparative

Check Availability & Pricing

The following tables summarize the key electrochemical and physical properties of the

monocationic imidazolium triflates, which serve as a baseline for understanding the expected

performance of 1,1'-Carbonylbis(3-methylimidazolium) triflate.

Table 1: Electrochemical Properties

Property

1,1'-Carbonylbis(3-
methylimidazolium)
triflate (Expected)

1-Butyl-3-
methylimidazolium
triflate ([BMIM]

1-Ethyl-3-
methylimidazolium
triflate ([(EMIM]

[OTH]) [OTH])
) Wider than
Electrochemical o
) monocationic ~4.5 - 5.5[4][5] ~4.0-5.0
Window (V)
analogues
Lower than
lonic Conductivity o
monocationic 3.3 9.8
(mS/cm) at 25°C
analogues
Table 2: Physical Properties
1-Butyl-3- 1-Ethyl-3-

1,1'-Carbonylbis(3-

methylimidazolium

methylimidazolium

Property methylimidazolium) . .
. triflate ([BMIM] triflate ([EMIM]
triflate
[OTH]) [OTH])
CAS Number 120418-31-7[5] 174899-66-2 145022-44-2
Molecular Formula C11H12F6N407S2[6] C9H15F3N203S C7H11F3N203S
Molecular Weight (
490.36[6] 288.29 260.23
g/mol)
Higher than
Viscosity (cP) at 25°C monocationic 91.4 47
analogues
Density (g/mL) at )
Data not available 1.28 1.387
25°C
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Experimental Protocols

The following are detailed methodologies for key experiments used to characterize the
electrochemical properties of ionic liquids.

Cyclic Voltammetry (CV) for Electrochemical Window
Determination

Objective: To determine the potential range over which the ionic liquid is electrochemically
stable.

Methodology:

o Athree-electrode setup is used, typically consisting of a glassy carbon working electrode, a
platinum wire counter electrode, and a reference electrode (e.g., Ag/AgCl or a leakless
Ag/Ag+ electrode).[4]

e The ionic liquid is dried under vacuum to remove any water, as water impurities can narrow
the electrochemical window.[4][7]

o The electrochemical cell is assembled in an inert atmosphere (e.g., a glovebox) to prevent
moisture contamination.

» Cyclic voltammetry is performed by scanning the potential from the open-circuit potential
towards anodic and then cathodic limits.[4]

o The electrochemical window is defined by the potentials at which a significant increase in
current is observed, indicating the oxidation and reduction of the electrolyte.[4]
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Fig. 1: Workflow for Electrochemical Window Determination.
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Electrochemical Impedance Spectroscopy (EIS) for lonic
Conductivity

Objective: To measure the ionic conductivity of the ionic liquid.

Methodology:

A two-electrode setup with two parallel platinum electrodes of a known area and distance is
used.

e The cell is filled with the dried ionic liquid in an inert atmosphere.

» Electrochemical impedance spectroscopy is performed over a wide frequency range (e.g., 1
MHz to 1 Hz).[4]

e The bulk resistance (Rb) of the electrolyte is determined from the high-frequency intercept of
the Nyquist plot with the real axis.

e The ionic conductivity (o) is calculated using the formula: 0 = d / (Rb * A), where 'd' is the
distance between the electrodes and 'A' is the electrode area.
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Fig. 2: Workflow for lonic Conductivity Measurement.
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Discussion and Outlook

The dicationic nature of 1,1'-Carbonylbis(3-methylimidazolium) triflate is anticipated to lead
to a wider electrochemical window compared to its monocationic counterparts like [BMIM][OTT]
and [EMIM][OTf]. This enhanced stability is a significant advantage for applications requiring
higher operating voltages, such as high-energy-density batteries and supercapacitors. The
limits of the electrochemical window are typically determined by the oxidation of the anion and
the reduction of the cation.[4]

However, the larger size and potentially stronger intermolecular interactions of the dicationic
structure are expected to result in higher viscosity and lower ionic conductivity.[1] Lower ionic
conductivity can lead to higher internal resistance and reduced power density in
electrochemical devices. Therefore, a trade-off exists between electrochemical stability and ion
transport properties.

Future experimental work should focus on the precise measurement of the electrochemical and
physical properties of 1,1'-Carbonylbis(3-methylimidazolium) triflate to validate these
expected trends. Such data will be crucial for evaluating its potential as a viable electrolyte in
advanced electrochemical systems and for guiding the design of new dicationic ionic liquids
with optimized properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. ["electrochemical properties of 1,1'-Carbonylbis(3-
methylimidazolium) triflate”]. BenchChem, [2025]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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